2-ethyl-1lambda6,2,6-thiadiazinane-1,1-dione
Overview
Description
2-ethyl-1lambda6,2,6-thiadiazinane-1,1-dione is a white crystalline solid with the chemical formula C4H6N2O2S and a molecular weight of 150.16 g/mol. This compound is used in the synthesis of drugs, polymers, and agricultural chemicals.
Preparation Methods
The preparation of 2-ethyl-1lambda6,2,6-thiadiazinane-1,1-dione involves synthetic routes that typically include the reaction of ethylamine with thiocyanate under controlled conditions. The reaction conditions often require specific temperatures and pH levels to ensure the correct formation of the thiadiazinane ring structure. Industrial production methods may involve large-scale synthesis using automated reactors to maintain consistency and purity of the compound .
Chemical Reactions Analysis
2-ethyl-1lambda6,2,6-thiadiazinane-1,1-dione undergoes various types of chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of thiadiazinane derivatives.
Substitution: Nucleophilic substitution reactions can occur, where the ethyl group or other substituents on the thiadiazinane ring are replaced by different functional groups. .
Scientific Research Applications
2-ethyl-1lambda6,2,6-thiadiazinane-1,1-dione has a wide range of scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.
Biology: The compound is studied for its potential biological activities, such as antimicrobial and antifungal properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating certain diseases.
Industry: It is used in the production of polymers and other industrial chemicals.
Mechanism of Action
The mechanism of action of 2-ethyl-1lambda6,2,6-thiadiazinane-1,1-dione involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. This interaction can lead to various biological responses, such as inhibition of microbial growth or alteration of cellular processes .
Comparison with Similar Compounds
2-ethyl-1lambda6,2,6-thiadiazinane-1,1-dione can be compared with other similar compounds, such as:
Etazolate: Another thiadiazinane derivative with similar chemical properties but different biological activities.
EHT-0202: A compound with a similar structure but used for different therapeutic applications.
Taurolidine: A related compound with antimicrobial properties but a different mechanism of action.
These comparisons highlight the uniqueness of this compound in terms of its specific applications and chemical properties.
Properties
CAS No. |
210046-90-5 |
|---|---|
Molecular Formula |
C5H12N2O2S |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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